Cas no 495-74-9 (2,4-Hexadiyn-1-one,1-phenyl-)

It has great antibacterial effect, especially on skin pathogenic filamentous bacteria, which shows bactericidal effect. After a long time of high temperature treatment of more than 100 °, its antibacterial effect is still not reduced [5]. at 0.25 μ G/ml concentration can completely prevent the growth and reproduction of ringworm scarlet [1]< Br>

2,4-Hexadiyn-1-one,1-phenyl- structure

Product Name:2,4-Hexadiyn-1-one,1-phenyl-

CAS No:495-74-9

Molecular Formula:C₁₂H₈O

Molecular Weight:168.19132

CID:331237

PubChem ID:10321

2,4-Hexadiyn-1-one,1-phenyl- Properties

Names and Identifiers

- 2,4-Hexadiyn-1-one,1-phenyl-
- 1-PHENYL-2,4-HEXADIYN-1-ONE
- 1-phenylhexa-2,4-diyn-1-one
- 2,4-Hexadiynophenone
- Capillin
- NSC-113499
- 2,4-Hexadiyn-1-one, 1-phenyl- (9CI)
- BRN 1865168
- CHEBI:3369
- Q18012475
- C08398
- RAZOKRUZEQERLH-UHFFFAOYSA-N
- UNII-9JXZ3SJG0I
- DTXSID90197812
- 9JXZ3SJG0I
- 1-Phenyl-2,4-hexadiyn-1-one #
- AKOS006277108
- CHEMBL4540891
- 2,4-Hexadiyn-1-one, 1-phenyl-
- NSC113499
- 2, 4-Hexadiynophenone
- NSC 113499
- 1-Benzoyl-1,3-pentadiyne
- 495-74-9
- 2,4-Hexadiynophenone, 8CI
- 1-Phenyl-2,4-hexadiyn-1-one
- 2,4-HEXADIYNOPHENONE
- acetophenone
- 1-Phenylethanone
- Phenyl methyl ketone
- Methyl phenyl ketone
- benzoyl methide
- Acetylbenzene
- +Expand
- InChIKey： RAZOKRUZEQERLH-UHFFFAOYSA-N
- Inchi： InChI=1S/C12H8O/c1-2-3-5-10-12(13)11-8-6-4-7-9-11/h4,6-9H,1H3
- SMILES： CC#CC#CC(C1C=CC=CC=1)=O

Computed Properties

Exact Mass: 168.05754
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 2
Monoisotopic Mass: 168.057514874g/mol
Heavy Atom Count: 13
Complexity: 306
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3
Topological Polar Surface Area: 17.1Å²

Experimental Properties

LogP: 1.89600
PSA: 17.07

2,4-Hexadiyn-1-one,1-phenyl- Related Literature

1. Journal: index of authors, 1965

J. Chem. Soc. 1965 7537
2. Addition of secondary amines to diacetylenic ketones

R. Mestres J. Chem. Soc. Perkin Trans. 1 1972 805
3. Index of subjects

Annu. Rep. Prog. Chem. 1959 56 451
4. An antifungal acetylenic keto-ester from a plant of the papilionaceae family

C. H. Fawcett,D. M. Spencer,R. L. Wain,Ewart R. H. Jones,M. Le Quan,C. B. Page,V. Thaller Chem. Commun. (London) 1965 422
5. 535. The preparation of capillin and some related compounds, and of some substituted pent-4-en-2-yn-1-ones

B. W. Nash,D. A. Thomas,W. K. Warburton,Thelma D. Williams J. Chem. Soc. 1965 2983
6. Proceedings of the Chemical Society. March 1961

Proc. Chem. Soc. 1961 93
7. Volatile components in Yinchenzhufu decoction and their pharmacokinetics after oral administration in rats

Bin Zan,Yuanyuan Li,Xiaoshu Sun,Tianming Wang,Rong Shi,Yueming Ma RSC Adv. 2022 12 3287
8. Journal: index of subjects, 1965

J. Chem. Soc. 1965 7571
9. Index of subjects

Annu. Rep. Prog. Chem. 1964 61 671

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